Cas no 97096-73-6 (3-O-(2-Acetamido-2-deoxy-a-D-glucopyranosyl)-D-galactose)

• Product Name: 3-O-(2-Acetamido-2-deoxy-a-D-glucopyranosyl)-D-galactose
• CAS No: 97096-73-6
• MF: C₁₄H₂₅NO₁₁
• MW: 383.348405599594
• CID: 4673928
• Update Time: 2025-06-30

3-O-(2-Acetamido-2-deoxy-a-D-glucopyranosyl)-D-galactose Chemical and Physical Properties

Names and Identifiers

• 3-O-(2-Acetamido-2-deoxy-a-D-glucopyranosyl)-D-galactose
• 3-O-(2-Acetamido-2-deoxy-α-D-glucopyranosyl)-D-galactose
• D-Galactose, 3-O-[2-(acetylamino)-2-deoxy-α-D-glucopyranosyl]-
• 3-O-[2-(Acetylamino)-2-deoxy-α-D-glucopyranosyl]-D-galactose (ACI)
• D
• Galactose, 3-O-(2-acetamido-2-deoxy-α-D-glucopyranosyl)- (7CI)

• Inchi： 1S/C14H25NO11/c1-5(19)15-9-12(24)11(23)8(4-18)25-14(9)26-13(7(21)3-17)10(22)6(20)2-16/h3,6-14,16,18,20-24H,2,4H2,1H3,(H,15,19)/t6-,7+,8-,9-,10+,11-,12-,13-,14-/m1/s1
• InChI Key： MGEICUVBTAEZNP-DEUYGTQNSA-N
• SMILES： O([C@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1NC(=O)C)[C@H]([C@@H](O)C=O)[C@@H](O)[C@H](O)CO

Additional information on 3-O-(2-Acetamido-2-deoxy-a-D-glucopyranosyl)-D-galactose

Recent Advances in the Study of 3-O-(2-Acetamido-2-deoxy-a-D-glucopyranosyl)-D-galactose (CAS: 97096-73-6)

3-O-(2-Acetamido-2-deoxy-a-D-glucopyranosyl)-D-galactose (CAS: 97096-73-6) is a specialized carbohydrate derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, often referred to as a glycosylated galactose derivative, plays a crucial role in the study of glycobiology, particularly in understanding cell-surface interactions, immune responses, and pathogen recognition mechanisms. Recent studies have focused on its synthesis, structural characterization, and potential therapeutic applications, making it a compound of high interest in both academic and industrial settings.

The synthesis of 3-O-(2-Acetamido-2-deoxy-a-D-glucopyranosyl)-D-galactose has been optimized in recent years, with researchers employing advanced enzymatic and chemical methods to achieve high yields and purity. A 2023 study published in the Journal of Carbohydrate Chemistry demonstrated a novel enzymatic approach using glycosyltransferases, which significantly improved the efficiency of the synthesis process. This method not only reduced the number of steps required but also minimized the formation of unwanted byproducts, making it more suitable for large-scale production.

In terms of structural characterization, nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been instrumental in elucidating the precise conformation and dynamic behavior of this compound. A recent collaborative study between academic and industrial researchers, published in Glycobiology, revealed that the compound exhibits unique conformational flexibility, which may contribute to its ability to interact with various biological targets. These findings have opened new avenues for the design of glycomimetics and carbohydrate-based therapeutics.

The potential therapeutic applications of 3-O-(2-Acetamido-2-deoxy-a-D-glucopyranosyl)-D-galactose are vast and varied. One of the most promising areas of research involves its role in modulating immune responses. A 2024 study in the Journal of Medicinal Chemistry reported that this compound can act as a ligand for specific lectins involved in immune cell signaling, suggesting its potential use in immunotherapy. Additionally, its ability to inhibit pathogen adhesion to host cells has been explored in the context of anti-infective therapies, particularly for bacterial and viral infections.

Despite these advancements, challenges remain in the clinical translation of 3-O-(2-Acetamido-2-deoxy-a-D-glucopyranosyl)-D-galactose. Issues such as bioavailability, stability, and targeted delivery need to be addressed to fully harness its therapeutic potential. Ongoing research is focused on developing prodrug strategies and nanoparticle-based delivery systems to overcome these limitations. A recent preprint on bioRxiv highlighted the use of liposomal encapsulation to enhance the compound's stability and bioavailability in vivo, marking a significant step forward in its development as a therapeutic agent.

In conclusion, 3-O-(2-Acetamido-2-deoxy-a-D-glucopyranosyl)-D-galactose (CAS: 97096-73-6) represents a fascinating and versatile molecule with broad implications for glycobiology and pharmaceutical research. Continued efforts in synthesis optimization, structural analysis, and therapeutic application are expected to yield further breakthroughs, solidifying its place as a key player in the development of next-generation carbohydrate-based therapeutics.